Cas no 2137469-78-2 (2-(2-Bromo-6-methylphenyl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)acetic acid)

• Product Name: 2-(2-Bromo-6-methylphenyl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)acetic acid
• CAS No: 2137469-78-2
• MF: C₂₄H₂₀BrNO₄
• MW: 466.323905944824
• CID: 5174172
• Update Time: 2025-08-05

2-(2-Bromo-6-methylphenyl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromo-6-methylphenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid
• 2-(2-Bromo-6-methylphenyl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)acetic acid

• Inchi： 1S/C24H20BrNO4/c1-14-7-6-12-20(25)21(14)22(23(27)28)26-24(29)30-13-19-17-10-4-2-8-15(17)16-9-3-5-11-18(16)19/h2-12,19,22H,13H2,1H3,(H,26,29)(H,27,28)
• InChI Key： ZMNWNOULKOHBPA-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C)=C1C(C(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 606
• XLogP3: 5.4
• Topological Polar Surface Area: 75.6

Additional information on 2-(2-Bromo-6-methylphenyl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)acetic acid

Introduction to 2-(2-Bromo-6-methylphenyl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)acetic Acid (CAS No. 2137469-78-2)

2-(2-Bromo-6-methylphenyl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)acetic acid, identified by its CAS number 2137469-78-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound represents a convergence of advanced synthetic methodologies and structural motifs that are highly relevant to the development of novel therapeutic agents. Its molecular architecture, featuring a combination of brominated aromatic rings and fluorenylmethoxycarbonyl (Fmoc) protected amino groups, positions it as a versatile intermediate in the synthesis of biologically active molecules.

The bromo-substituted phenyl ring in this compound is a key feature that enhances its reactivity in various chemical transformations. The presence of a bromine atom at the ortho position relative to the methyl group allows for selective functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing complex heterocyclic scaffolds. These reactions are widely employed in the pharmaceutical industry to link pharmacophoric units together, enabling the creation of molecules with tailored biological activities.

Additionally, the Fmoc-protected amino group serves as a critical protecting group in peptide synthesis and amide bond formation. The Fmoc moiety is particularly valuable because it can be selectively removed under mild acidic conditions, allowing for controlled peptide elongation during solid-phase peptide synthesis (SPPS). This characteristic makes 2-(2-Bromo-6-methylphenyl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)acetic acid an invaluable building block for constructing peptidomimetics and other bioactive peptides that mimic the structure and function of natural biomolecules.

The combination of these structural elements—brominated aromaticity and Fmoc-protection—makes this compound a promising candidate for drug discovery initiatives. Recent advancements in medicinal chemistry have highlighted the importance of incorporating halogenated aromatic rings into drug candidates due to their ability to enhance binding affinity and metabolic stability. For instance, studies have demonstrated that bromo-substituted phenols exhibit potent activity against various enzymatic targets, including kinases and proteases, which are key players in numerous disease pathways.

In parallel, the utilization of fluorenylmethoxycarbonyl (Fmoc) protecting groups has revolutionized peptide synthesis, enabling high-yield and high-purity peptide preparations essential for both academic research and industrial applications. The fluorene-based protecting group is particularly advantageous because it provides excellent stability under standard synthetic conditions while being removable under mild acidic conditions without affecting sensitive functional groups. This dual functionality makes 2-(2-Bromo-6-methylphenyl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)acetic acid a cornerstone in the development of peptidomimetics and other bioconjugates.

Recent research has also explored the potential of this compound as a precursor in the synthesis of small molecule inhibitors targeting neurological disorders. The structural motif present in 2-(2-Bromo-6-methylphenyl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)acetic acid bears resemblance to known pharmacophores found in drugs that modulate neurotransmitter systems. For example, compounds with similar aromatic frameworks have been investigated for their potential to interact with serotonin receptors, which are implicated in conditions such as depression and anxiety disorders. The bromine substituent may further enhance binding interactions by participating in halogen bonding or π-stacking interactions with biological targets.

The utility of this compound extends beyond its role as an intermediate in drug synthesis; it also serves as a valuable tool for biochemical studies. Researchers have employed derivatives of this compound to probe enzyme mechanisms and develop novel inhibitors with high specificity. For instance, modifications to the fluorenylmethoxycarbonyl group can be used to introduce fluorescent tags or other probes that facilitate structural elucidation via spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy or mass spectrometry (MS).

The synthetic pathways leading to 2-(2-Bromo-6-methylphenyl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)acetic acid exemplify modern synthetic strategies that integrate multiple functionalization steps into a single efficient process. Advances in catalytic methods have enabled the construction of complex molecules with fewer synthetic steps, reducing costs and improving yields. Such methodologies are critical for industrial-scale production where efficiency and scalability are paramount considerations.

In conclusion, 2-(2-Bromo-6-methylphenyl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)acetic acid (CAS No. 2137469-78-2) represents a significant advancement in pharmaceutical chemistry due to its versatile structural features and broad applicability in drug discovery and synthesis. Its unique combination of brominated aromaticity and Fmoc-protection makes it an indispensable tool for researchers seeking to develop novel therapeutic agents targeting diverse disease indications. As our understanding of biological systems continues to evolve, compounds like this will undoubtedly play an increasingly pivotal role in shaping the future of medicine.